1-(4-fluorophenyl)-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)methanesulfonamide

• IUPAC Name: 1-(4-fluorophenyl)-N-(5-methyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)methanesulfonamide
• InChI: InChI=1S/C21H17FN2O4S/c1-24-18-4-2-3-5-20(18)28-19-11-10-16(12-17(19)21(24)25)23-29(26,27)13-14-6-8-15(22)9-7-14/h2-12,23H,13H2,1H3
• InChI Key: HRAHKCLRHASJHO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)NS(=O)(=O)CC4=CC=C(C=C4)F
• Molecular Formula: C21H17FN2O4S
• Molecular Weight: 412.4 g/mol
• CAS No.: 921919-82-6

Description

1-(4-fluorophenyl)-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)methanesulfonamide is a structurally novel, potent, and ATP-competitive small-molecule inhibitor primarily targeting Janus Kinase 2 (JAK2) and Fms-like tyrosine kinase 3 (FLT3). Its primary research value lies in the investigation of JAK-STAT signaling pathways and their role in oncogenesis, particularly in hematological malignancies. The compound demonstrates significant inhibitory activity against both wild-type and constitutively active mutant forms of FLT3, such as the internal tandem duplication (FLT3-ITD), which is a common driver mutation in acute myeloid leukemia (AML) . By simultaneously targeting JAK2 and FLT3, this inhibitor provides a valuable tool for studying signaling crosstalk and compensatory pathways in cancer cell proliferation and survival. Research utilizing this compound is focused on understanding mechanisms of resistance to single-target agents and evaluating the efficacy of dual-pathway inhibition as a strategy to overcome drug resistance and induce apoptosis in leukemia cell lines and primary patient samples. Its application extends to preclinical models for assessing the therapeutic potential of combined JAK/FLT inhibition in myeloid neoplasms.

Comparison with Similar Compounds

Substituent Variations on the Dibenzooxazepin Core

• 10-Methyl vs. 10-Ethyl vs. 10-Acetyl Groups : A methyl group at position 10 (as in the target compound) reduces steric bulk compared to the ethyl group in N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2,4-dimethoxybenzene-1-sulfonamide (). Ethyl substitution may enhance lipophilicity but could reduce metabolic stability.

Sulfonamide Group Modifications

• Methanesulfonamide vs. Benzenesulfonamide : The benzenesulfonamide analog (4-fluoro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide) has a molecular formula of C₂₀H₁₅FN₂O₄S (mass: 398.408 g/mol). : The 2,4-dimethoxybenzenesulfonamide in ’s compound introduces electron-donating methoxy groups, contrasting with the electron-withdrawing fluorine in the target’s 4-fluorophenyl group. This difference could modulate sulfonamide acidity (pKa) and hydrogen-bonding capacity .

Aryl Substituent Effects

• 4-Fluorophenyl vs. 4-Methylphenyl vs. 2,4-Difluorophenyl : Compounds with 2,4-difluorophenyl groups (e.g., triazole-thiones) exhibit distinct electronic profiles due to dual fluorine substitution, enhancing electronegativity and metabolic resistance compared to the target’s single fluorine .

Structural and Physicochemical Data Table

Compound Name	Oxazepin Substituent	Sulfonamide Type	Aryl Substituents	Molecular Formula	Molecular Weight (g/mol)
Target Compound	10-methyl-11-oxo	Methanesulfonamide	4-fluorophenyl	C₁₉H₁₅FN₂O₄S	~396.39
4-Fluoro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide ()	10-methyl-11-oxo	Benzenesulfonamide	4-fluoro	C₂₀H₁₅FN₂O₄S	398.408
N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2,4-dimethoxybenzene-1-sulfonamide ()	10-ethyl-11-oxo	Benzenesulfonamide	2,4-dimethoxy	C₂₃H₂₁N₂O₆S	~469.49 (calculated)
N-(10-acetyl-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-methylbenzenesulfonamide ()	10-acetyl	Benzenesulfonamide	4-methyl	C₂₂H₂₀N₂O₄S	408.470

Research Findings and Implications

• Synthetic Routes : highlights the use of hydrazides and isothiocyanates to form sulfonamide derivatives, though the target compound’s synthesis likely involves dibenzooxazepin ring formation followed by sulfonamide coupling .
• Spectroscopic Characterization : IR spectra in confirm the absence of C=O bands in triazole-thiones (1247–1255 cm⁻¹ for C=S), a technique applicable to verifying the target’s sulfonamide and oxazepin carbonyl groups .
• Biological Relevance : While ’s sulfonamides are pesticidal, the target and analogs may target neurological or inflammatory pathways due to structural similarities to dibenzooxazepine-based drugs .